Cas no 628331-56-6 (1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-(phenylmethoxy)-, ethyl ester)
628331-56-6 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-(phenylmethoxy)-, ethyl ester
CAS No:628331-56-6
MF:C15H18N2O3
MW:274.315023899078
CID:1640237
Update Time:2024-09-12
1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-(phenylmethoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-(phenylmethoxy)-, ethyl ester
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- Inchi: 1S/C15H18N2O3/c1-3-17-10-13(15(18)19-4-2)14(16-17)20-11-12-8-6-5-7-9-12/h5-10H,3-4,11H2,1-2H3
- InChI Key: AMFNKXYGRRRNKI-UHFFFAOYSA-N
- SMILES: N1(CC)C=C(C(OCC)=O)C(OCC2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 274.13184
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 415.9±30.0 °C(Predicted)
- PSA: 53.35
- pka: -0.42±0.10(Predicted)
1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-(phenylmethoxy)-, ethyl ester Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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